2-(6-Chloropyridin-3-yl)propan-2-amine
Overview
Description
2-(6-Chloropyridin-3-yl)propan-2-amine, also known as CPPA, is an organochlorine compound that has been studied extensively in the field of scientific research. It is a small molecule with a molecular weight of 186.6 g/mol, and is composed of one nitrogen atom, four carbon atoms, and six chlorine atoms. CPPA is a highly versatile compound, and has been used in a wide range of scientific research applications, including drug discovery, biochemistry, and physiology.
Scientific Research Applications
Nonlinear Optical Material
The compound has been used in the synthesis of a new organic nonlinear optical (NLO) material . This material has been studied for its structural, thermal, dielectric, and nonlinear optical properties . The NLO material has potential applications in frequency generators, optical limiters, and optical switching .
Crystal Structure Analysis
The compound has been used in crystal structure analysis . The crystal structure of the compound was elucidated by single crystal X-ray diffraction method . This kind of analysis is crucial in understanding the properties of the compound and can guide its applications in various fields.
Optoelectronic Applications
The compound has been used in the development of materials for optoelectronic applications . Optoelectronics is a field that deals with devices that convert electrical signals into photon signals and vice versa. This includes components such as LEDs, solar cells, and photodetectors.
Thermal Behavior Study
The thermal behavior of the compound has been studied using TGA/DTA analysis . Understanding the thermal behavior of a compound is important in applications where the material will be subjected to high temperatures.
Dielectric Constant Study
The dielectric constant of the compound has been studied . The dielectric constant is a measure of a material’s ability to store electrical energy in an electric field. This property is important in applications such as capacitors and insulators.
Enzyme Inhibitory Activity
The compound has been used in the synthesis of indomethacin-derived esters, which exhibited significant enzyme inhibitory activity . This suggests potential applications in the development of new drugs and therapies.
Mechanism of Action
The compound also contains an amine group, which can act as a base and form salts with acids. This property can affect the compound’s solubility and therefore its bioavailability .
The presence of a chlorine atom might make the compound more lipophilic, which could enhance its ability to cross cell membranes. It could also make the compound more susceptible to metabolic degradation .
properties
IUPAC Name |
2-(6-chloropyridin-3-yl)propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN2/c1-8(2,10)6-3-4-7(9)11-5-6/h3-5H,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEUKIRSZLUMFGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CN=C(C=C1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70724625 |
Source
|
| Record name | 2-(6-Chloropyridin-3-yl)propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70724625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Chloropyridin-3-yl)propan-2-amine | |
CAS RN |
157763-35-4 |
Source
|
| Record name | 2-(6-Chloropyridin-3-yl)propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70724625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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